molecular formula C15H12BrClN2O2 B4113312 N-[2-(acetylamino)phenyl]-5-bromo-2-chlorobenzamide

N-[2-(acetylamino)phenyl]-5-bromo-2-chlorobenzamide

Cat. No. B4113312
M. Wt: 367.62 g/mol
InChI Key: HMYMNRHFEOOOPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(acetylamino)phenyl]-5-bromo-2-chlorobenzamide, commonly known as BAC, is a synthetic compound that belongs to the class of benzamides. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry.

Scientific Research Applications

BAC has been extensively studied for its potential applications in various fields. In medicine, it has been shown to possess anti-inflammatory and analgesic properties. It has been used in the treatment of various diseases such as arthritis, cancer, and neuropathic pain. In pharmacology, BAC has been used as a tool to study the role of different ion channels in the body. It has been shown to inhibit the activity of TRPV1 channels, which are involved in the sensation of pain and heat. In biochemistry, BAC has been used to study the role of different proteins in the body. It has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell growth and differentiation.

Mechanism of Action

The mechanism of action of BAC is not fully understood. It is believed to exert its effects by inhibiting the activity of different ion channels and proteins in the body. BAC has been shown to inhibit the activity of TRPV1 channels by binding to a specific site on the channel. This results in a decrease in the influx of calcium ions into the cell, which leads to a decrease in the sensation of pain and heat. BAC has also been shown to inhibit the activity of CK2 by binding to the ATP-binding site of the enzyme. This results in a decrease in the phosphorylation of different proteins in the body, which leads to a decrease in cell growth and differentiation.
Biochemical and Physiological Effects:
BAC has been shown to possess anti-inflammatory and analgesic properties. It has been used in the treatment of various diseases such as arthritis, cancer, and neuropathic pain. BAC has also been shown to inhibit the activity of different ion channels and proteins in the body. This results in a decrease in the sensation of pain and heat and a decrease in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

BAC has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied for its potential applications in various fields. BAC has also been shown to possess anti-inflammatory and analgesic properties, which makes it a useful tool for studying the role of different ion channels and proteins in the body. However, BAC also has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the effects of natural compounds in the body. It may also have off-target effects on different ion channels and proteins in the body, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of BAC. One direction is to further elucidate the mechanism of action of BAC. This will help to better understand the role of different ion channels and proteins in the body. Another direction is to study the potential applications of BAC in the treatment of different diseases. This will help to identify new therapeutic targets for the treatment of various diseases. Additionally, future studies can focus on the development of new analogs of BAC that may possess improved properties for lab experiments and potential therapeutic applications.
Conclusion:
In conclusion, N-[2-(acetylamino)phenyl]-5-bromo-2-chlorobenzamide, commonly known as BAC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. It possesses anti-inflammatory and analgesic properties and has been used in the treatment of various diseases such as arthritis, cancer, and neuropathic pain. BAC has also been shown to inhibit the activity of different ion channels and proteins in the body, which makes it a useful tool for studying the role of these proteins in the body. Future studies can focus on further elucidating the mechanism of action of BAC and identifying new therapeutic targets for the treatment of various diseases.

properties

IUPAC Name

N-(2-acetamidophenyl)-5-bromo-2-chlorobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12BrClN2O2/c1-9(20)18-13-4-2-3-5-14(13)19-15(21)11-8-10(16)6-7-12(11)17/h2-8H,1H3,(H,18,20)(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HMYMNRHFEOOOPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)Br)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12BrClN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(acetylamino)phenyl]-5-bromo-2-chlorobenzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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